4-butyl-2-(1H-pyrrol-1-yl)-N-[(2Z)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C14H15N5OS2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 4-butyl-2-pyrrol-1-yl-N-(1,3,4-thiadiazol-2-yl)-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C14H15N5OS2/c1-2-3-6-10-11(12(20)17-13-18-15-9-21-13)22-14(16-10)19-7-4-5-8-19/h4-5,7-9H,2-3,6H2,1H3,(H,17,18,20)
• Standard InChI Key: FRIOWMOMWVWWIV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=NN=CS3

Introduction

4-butyl-2-(1H-pyrrol-1-yl)-N-[(2Z)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide is a complex organic compound featuring multiple heterocyclic structures, including a thiazole ring, a pyrrole moiety, and a thiadiazole unit. This compound is classified within the broader category of thiazole and thiadiazole derivatives, which are known for their diverse biological activities and potential pharmaceutical applications.

Key Features:

• Molecular Formula: C14H15N5OS2

• Molecular Weight: 333.4 g/mol

• CAS Number: 1246073-52-8

Synthesis Methods

The synthesis of 4-butyl-2-(1H-pyrrol-1-yl)-N-[(2Z)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the core heterocyclic structures, such as the thiadiazole and thiazole rings, followed by their functionalization and coupling.

Synthetic Steps:

• Thiadiazole Ring Formation: The thiadiazole ring can be synthesized through the cyclization of thiosemicarbazide with carboxylic acids or their derivatives under acidic or basic conditions.

• Thiazole Ring Formation: The thiazole ring can be synthesized via the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

• Coupling and Functionalization: The final step involves coupling the thiadiazole and thiazole rings with the appropriate substituents, such as the butyl and pyrrole groups, under controlled conditions.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural characterization.

• Mass Spectrometry (MS): Essential for determining molecular weight and fragmentation patterns.

Biological Activities and Potential Applications

Compounds similar to 4-butyl-2-(1H-pyrrol-1-yl)-N-[(2Z)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide have shown significant biological activities, including antiproliferative effects against cancer cell lines. This suggests potential therapeutic applications in medicinal chemistry, particularly in developing antimicrobial, anti-inflammatory, and anticancer agents.

Potential Applications:

• Pharmaceutical Development: Due to its diverse biological activities.

• Biological Research: Useful in studies involving cell proliferation and enzyme inhibition.